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Compound of Interest

Compound Name: Anisylacetone-d5

Cat. No.: B15560748 Get Quote

Essential Safety and Handling Guide for
Anisylacetone-d5
This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Anisylacetone-d5 in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals. While a specific Safety

Data Sheet (SDS) for Anisylacetone-d5 is not readily available, the information presented is

based on the known hazards of Anisylacetone and general best practices for handling

deuterated compounds. It is to be assumed that Anisylacetone-d5 possesses a similar hazard

profile to its non-deuterated counterpart.

Hazard Identification and Personal Protective
Equipment
Anisylacetone is classified as a flammable liquid that can be harmful if swallowed or comes into

contact with the skin. It is also known to cause skin and eye irritation and may lead to

respiratory irritation. Long-term exposure may carry a risk of cancer. Therefore, strict

adherence to safety protocols and the use of appropriate Personal Protective Equipment (PPE)

are mandatory.

Summary of Potential Hazards:
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Hazard Statement Classification

Flammable liquid and vapor Flammable liquids (Category 3)

Harmful if swallowed Acute toxicity, Oral (Category 4)

Toxic in contact with skin Acute toxicity, Dermal (Category 3)

Causes skin irritation Skin irritation (Category 2)

Causes serious eye irritation Eye irritation (Category 2A)

May cause respiratory irritation
Specific target organ toxicity - single exposure

(Category 3), Respiratory system

May cause cancer Carcinogenicity (Category 1B)

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Double-

gloving is recommended for

extended contact.

To prevent skin contact and

absorption.[1]

Eye & Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for splash-prone

procedures.

To protect eyes from splashes

and irritation.[1]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

not feasible, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.

To prevent inhalation of vapors

and potential respiratory

irritation.[1]

Body Protection

A chemical-resistant lab coat

or apron worn over a standard

laboratory coat.

To protect against skin contact

and contamination of personal

clothing.[2][3][4][5][6]

Operational Plan: Step-by-Step Handling Workflow
The following workflow outlines the procedural steps for the safe handling of Anisylacetone-d5
from receipt to disposal.

Preparation Handling Cleanup & Disposal

Review Safety Data Sheet (SDS)
 for Anisylacetone Assemble all necessary PPE Prepare designated work area

 in a chemical fume hood
Gather all handling and

 waste disposal materials Don all required PPE

Proceed to
handling Carefully unseal and transfer

 Anisylacetone-d5 Perform experimental procedures Securely seal the container
 after use Decontaminate work surfaces

Proceed to
cleanup Segregate and label all waste

 (liquid and solid)
Doff PPE in the correct order

 to avoid contamination Wash hands thoroughly

Click to download full resolution via product page

Safe Handling Workflow for Anisylacetone-d5
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Disposal Plan: Managing Anisylacetone-d5 Waste
Proper disposal of Anisylacetone-d5 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance. All waste containing this

compound must be treated as hazardous waste.

Waste Segregation and Collection:

Liquid Waste: Collect all unused Anisylacetone-d5 solutions and solvent rinses in a

dedicated, sealed, and clearly labeled hazardous waste container.

Solid Waste: All disposable materials that have come into contact with Anisylacetone-d5,

including gloves, weigh boats, pipette tips, and contaminated paper towels, should be

collected in a separate, sealed, and clearly labeled hazardous waste container.

Disposal Procedure:

Labeling: Ensure all hazardous waste containers are clearly labeled with "Hazardous

Waste," the full chemical name "Anisylacetone-d5," and a description of the contents.

Storage: Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Final Disposal: Arrange for the disposal of all Anisylacetone-d5 waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.[2][7] Do not pour Anisylacetone-d5 down the drain or dispose of

it with regular laboratory trash.
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Anisylacetone-d5 Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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